Cas no 401843-70-7 (Cis-1-tert-Butoxycarbonylamino-indan-2-carboxylic Acid)

• Product Name: Cis-1-tert-Butoxycarbonylamino-indan-2-carboxylic Acid
• CAS No: 401843-70-7
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 1511981
• PubChem ID: 17039365
• Update Time: 2025-06-09

Cis-1-tert-Butoxycarbonylamino-indan-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-[(2-methylpropan-2-yl)oxycarbonylamino]-2,3-dihydro-1H-indene-2-carboxylic acid
• cis-1-tert-Butoxycarbonylamino-indan-2-carboxylic acid
• SureCN6687718
• AGN-PC-01A98V
• CTK8I5957
• (1R,2R)-1-[(2-methylpropan-2-yl)oxycarbonylamino]-2,3-dihydro-1H-indene-2-carboxylic acid
• (1R,2R)-1-[(TERT-BUTOXYCARBONYL)AMINO]-2,3-DIHYDRO-1H-INDENE-2-CARBOXYLIC ACID
• SCHEMBL15609940
• rac-(1R,2R)-1-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-indene-2-carboxylic acid
• EN300-1278411
• 401843-70-7
• 2227754-50-7
• Cis-1-tert-Butoxycarbonylamino-indan-2-carboxylic Acid

• MDL： MFCD05863623
• Inchi： 1S/C15H19NO4/c1-15(2,3)20-14(19)16-12-10-7-5-4-6-9(10)8-11(12)13(17)18/h4-7,11-12H,8H2,1-3H3,(H,16,19)(H,17,18)/t11-,12+/m1/s1
• InChI Key： VBSZRUPJEYMRLU-NEPJUHHUSA-N
• SMILES： O(C(C)(C)C)C(N[C@H]1C2C=CC=CC=2C[C@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 277.13100
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63000
• LogP: 2.90020

Additional information on Cis-1-tert-Butoxycarbonylamino-indan-2-carboxylic Acid

Introduction to Cis-1-tert-Butoxycarbonylamino-indan-2-carboxylic Acid (CAS No. 401843-70-7)

Cis-1-tert-Butoxycarbonylamino-indan-2-carboxylic Acid, with the CAS number 401843-70-7, is a significant compound in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of amino acid derivatives and has garnered considerable attention due to its structural and functional properties. The presence of both a tert-butoxycarbonyl (Boc) group and an amino group makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the realm of peptidomimetics and protease inhibitors.

The molecular structure of Cis-1-tert-Butoxycarbonylamino-indan-2-carboxylic Acid features a rigid indane core, which provides stability and specificity in biological interactions. The Boc group, attached to the amino nitrogen, serves as a protective group that can be selectively removed under mild acidic conditions, allowing for controlled modifications during synthetic pathways. This characteristic makes it particularly valuable in multi-step organic syntheses where precise control over reaction conditions is essential.

In recent years, there has been growing interest in the development of peptidomimetics as alternatives to traditional peptides. Peptidomimetics are designed to mimic the biological activity of peptides but with improved pharmacokinetic properties such as increased stability and longer half-life. The indane scaffold in Cis-1-tert-Butoxycarbonylamino-indan-2-carboxylic Acid offers a unique platform for designing such mimetics due to its ability to adopt specific conformations that can interact with biological targets.

One of the most compelling applications of this compound is in the field of protease inhibition. Proteases are enzymes that play crucial roles in various biological processes, including metabolism, signal transduction, and disease progression. Inhibiting these enzymes has been a successful strategy in drug development, leading to treatments for conditions such as cancer, HIV, and inflammation. The structural features of Cis-1-tert-Butoxycarbonylamino-indan-2-carboxylic Acid make it an excellent candidate for designing protease inhibitors by allowing for precise binding interactions with the active sites of these enzymes.

Recent studies have highlighted the potential of this compound in the development of novel antibiotics. The rise of antibiotic-resistant bacteria has necessitated the discovery of new therapeutic agents. By leveraging the structural flexibility of the indane core and the protective Boc group, researchers have been able to design molecules that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. This approach not only addresses the growing threat of antibiotic resistance but also opens up new avenues for combating infectious diseases.

The synthesis of Cis-1-tert-Butoxycarbonylamino-indan-2-carboxylic Acid involves several key steps that highlight its importance in synthetic chemistry. The first step typically involves the formation of an indane derivative through a Friedel-Crafts acylation reaction. This is followed by selective hydrolysis and subsequent protection of the amino group with a Boc group. The final steps often include functional group transformations such as carboxylation at the second carbon position, which introduces the carboxylic acid moiety essential for further derivatization.

The versatility of this compound is further underscored by its utility in medicinal chemistry research. Researchers have utilized it as a building block for constructing more complex molecules with tailored properties. For instance, by introducing various substituents at different positions on the indane core, it is possible to modulate solubility, bioavailability, and binding affinity. These modifications are critical for optimizing drug candidates for clinical use.

In conclusion, Cis-1-tert-Butoxycarbonylamino-indan-2-carboxylic Acid (CAS No. 401843-70-7) is a multifaceted compound with significant implications in pharmaceutical research and drug development. Its unique structural features and functional groups make it an invaluable tool for designing peptidomimetics, protease inhibitors, and novel antibiotics. As research continues to uncover new applications for this compound, its importance in advancing therapeutic strategies is likely to grow even further.